3-(2,2,2-Trifluoro-ethoxy)-benzenesulfonyl chloride
Overview
Description
The compound “3-(2,2,2-Trifluoro-ethoxy)-benzenesulfonyl chloride” is a type of organosulfate featuring a trifluoroethoxy group attached to a benzene ring . Organosulfates are often used in organic synthesis due to their reactivity.
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds have been synthesized using various methods . For instance, the synthesis of fluorinated ethers has been achieved using s-triazene derived fluorinated reagents .Molecular Structure Analysis
The molecular structure of this compound likely consists of a benzene ring substituted with a sulfonyl chloride group and a 2,2,2-trifluoroethoxy group .Scientific Research Applications
- TriTFET serves as an efficient reagent for the synthesis of fluorinated alkyl and aryl ethers. Researchers have successfully used it in a one-pot reaction to create these motifs . These fluorinated ethers find applications in drug discovery, agrochemicals, and materials science.
- Researchers have synthesized a new class of chalcones containing the 2,2,2-trifluoroethoxy group. These compounds were screened for in vitro antiplasmodial activity against Plasmodium falciparum (3D7). The study evaluated their effectiveness in inhibiting hypoxanthine incorporation . This highlights TriTFET’s potential in antimalarial drug development.
Fluorinated Ether Synthesis
Antiplasmodial Activity Research
Mechanism of Action
Target of Action
It is known that fluorinated compounds often interact with various enzymes and receptors in the body due to their unique chemical properties .
Mode of Action
The trifluoroethoxy group can increase metabolic stability and lipophilicity , which may influence how this compound interacts with its targets.
Biochemical Pathways
Fluorinated compounds can influence a variety of biochemical pathways due to their unique chemical properties .
Pharmacokinetics
The trifluoroethoxy group is known to increase metabolic stability and lipophilicity , which could potentially enhance the bioavailability of this compound.
Result of Action
Fluorinated compounds can have a variety of effects at the molecular and cellular level due to their unique chemical properties .
properties
IUPAC Name |
3-(2,2,2-trifluoroethoxy)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClF3O3S/c9-16(13,14)7-3-1-2-6(4-7)15-5-8(10,11)12/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTYPCJRSPCKLRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)Cl)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClF3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,2,2-Trifluoro-ethoxy)-benzenesulfonyl chloride | |
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